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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzaldehyde

Cat. No.: B066384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Cyclopentyloxy)benzaldehyde is an aromatic aldehyde that is gaining attention as a

versatile intermediate in organic synthesis, particularly within the pharmaceutical and

agrochemical industries.[1] Its unique molecular structure, featuring a cyclopentyl ether group,

imparts desirable properties such as enhanced solubility and reactivity, making it a valuable

building block for the synthesis of complex, bioactive molecules.[1] This technical guide

provides a comprehensive overview of the chemical and physical properties, a detailed

synthesis protocol, safety information, and potential applications of 4-
(Cyclopentyloxy)benzaldehyde.

Chemical and Physical Properties
4-(Cyclopentyloxy)benzaldehyde, with the CAS number 164520-98-3, is an organic

compound that typically appears as a light beige or colorless to pale yellow liquid or solid,

depending on its purity and the ambient temperature.[1][2] The presence of the cyclopentyl

group generally renders it more soluble in organic solvents than in water.[2]

Table 1: Physicochemical Properties of 4-(Cyclopentyloxy)benzaldehyde
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Property Value Source

CAS Number 164520-98-3 [1][2]

Molecular Formula C₁₂H₁₄O₂ [1][2]

Molecular Weight 190.24 g/mol

Appearance

Light beige clear liquid or

colorless to pale yellow

liquid/solid

[1][2]

Boiling Point 322.1 ± 15.0 °C (Predicted)

Density 1.119 ± 0.06 g/cm³ (Predicted)

Solubility
More soluble in organic

solvents than water
[2]

Table 2: Identifiers for 4-(Cyclopentyloxy)benzaldehyde

Identifier Value

IUPAC Name 4-(Cyclopentyloxy)benzaldehyde

SMILES O=Cc1ccc(OC2CCCC2)cc1

InChI
InChI=1S/C12H14O2/c13-9-10-5-7-12(8-6-

10)14-11-3-1-2-4-11/h5-9,11H,1-4H2

Synthesis of 4-(Cyclopentyloxy)benzaldehyde
The synthesis of 4-(cyclopentyloxy)benzaldehyde can be effectively achieved via the

Williamson ether synthesis. This well-established method involves the reaction of an alkoxide

with a primary alkyl halide. In this case, 4-hydroxybenzaldehyde is deprotonated to form a

phenoxide, which then acts as a nucleophile to attack a cyclopentyl halide.

Experimental Protocol: Williamson Ether Synthesis
Materials:
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4-Hydroxybenzaldehyde

Cyclopentyl bromide (or other suitable cyclopentyl halide)

Sodium hydride (NaH) or another suitable base (e.g., potassium carbonate)

Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

Diethyl ether or other suitable extraction solvent

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser, and a nitrogen inlet is charged with a solution of 4-

hydroxybenzaldehyde in anhydrous DMF.

Deprotonation: The solution is cooled to 0 °C in an ice bath. Sodium hydride (as a 60%

dispersion in mineral oil) is added portion-wise to the stirred solution under a nitrogen

atmosphere. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm

to room temperature and stirred for an additional hour to ensure complete formation of the

sodium phenoxide.

Nucleophilic Substitution: Cyclopentyl bromide is added dropwise to the reaction mixture at

room temperature.

Reaction Monitoring: The reaction is heated to a moderate temperature (e.g., 60-80 °C) and

the progress is monitored by thin-layer chromatography (TLC).

Workup: Upon completion, the reaction mixture is cooled to room temperature and quenched

by the slow addition of saturated aqueous ammonium chloride solution. The resulting mixture
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is then transferred to a separatory funnel and extracted with diethyl ether. The combined

organic layers are washed with water and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator. The crude product can

be further purified by column chromatography on silica gel.

Reactants

Intermediate

Products

4-Hydroxybenzaldehyde

Cyclopentyl Bromide 4-(Cyclopentyloxy)benzaldehyde

Base (e.g., NaH) Sodium 4-formylphenoxide

SN2 Attack

NaBr

Click to download full resolution via product page

Williamson Ether Synthesis for 4-(Cyclopentyloxy)benzaldehyde.

Safety Information
4-(Cyclopentyloxy)benzaldehyde is classified as an irritant. Standard laboratory safety

precautions should be observed when handling this compound. This includes the use of

personal protective equipment such as safety goggles, gloves, and a lab coat. Work should be

conducted in a well-ventilated fume hood.

Table 3: Safety and Handling
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Aspect Recommendation

Hazard Class Irritant

Storage
Store in a cool, dry, well-ventilated area away

from incompatible substances.

Handling
Use with adequate ventilation. Avoid contact

with eyes, skin, and clothing.

Personal Protective Equipment
Safety glasses, chemical-resistant gloves, lab

coat.

Applications in Research and Drug Development
4-(Cyclopentyloxy)benzaldehyde serves as a key intermediate in the synthesis of a variety of

organic molecules.[1] Its utility is particularly noted in the development of novel pharmaceutical

agents.[1] The incorporation of the cyclopentyloxy group can modulate the pharmacokinetic

and pharmacodynamic properties of a lead compound.

While direct involvement of 4-(cyclopentyloxy)benzaldehyde in a specific signaling pathway

is not yet extensively documented, its structural motifs are present in compounds targeting key

enzymes in cellular signaling. For instance, derivatives of 3-(cyclopentyloxy)-4-methoxyphenyl

compounds have been investigated as potent and selective inhibitors of phosphodiesterase 4

(PDE4). PDE4 is a critical enzyme in the cyclic adenosine monophosphate (cAMP) signaling

pathway, which is involved in inflammation and other cellular processes. Inhibition of PDE4

leads to an increase in intracellular cAMP levels, which in turn modulates the activity of

downstream effectors like protein kinase A (PKA).
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Simplified cAMP Signaling Pathway and the Role of PDE4 Inhibition.

The potential for 4-(cyclopentyloxy)benzaldehyde to serve as a scaffold for the development

of PDE4 inhibitors highlights its importance for drug discovery programs aimed at treating

inflammatory diseases such as chronic obstructive pulmonary disease (COPD), asthma, and

psoriasis.
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Conclusion
4-(Cyclopentyloxy)benzaldehyde is a valuable chemical intermediate with significant

potential in organic synthesis and medicinal chemistry. Its well-defined properties and

accessible synthesis make it an attractive starting material for the creation of novel compounds

with diverse applications. For researchers and drug development professionals, this compound

represents a key building block for exploring new chemical space and developing next-

generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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